Cas no 2418709-78-9 (tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418709-78-9
• MF: C₁₉H₂₆N₂O₂S
• MW: 346.486943721771
• CID: 5678716
• PubChem ID: 165845543
• Update Time: 2025-09-26

tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-ethynyl-2-methyl-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• EN300-26628085
• 2418709-78-9
• tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C19H26N2O2S/c1-6-16-11-15(13-24)12-17(14(16)2)20-7-9-21(10-8-20)18(22)23-19(3,4)5/h1,11-12,24H,7-10,13H2,2-5H3
• InChI Key： MVMCLPNUJBLIPF-UHFFFAOYSA-N
• SMILES： SCC1C=C(C#C)C(C)=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 346.17149925g/mol
• Monoisotopic Mass: 346.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418709-78-9)

Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2418709-78-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a piperazine ring, an ethynyl group, and a sulfanylmethyl moiety, which collectively contribute to its potential biological activity.

The piperazine core is a well-known pharmacophore in medicinal chemistry, frequently found in drugs targeting various neurological and cardiovascular disorders. The presence of the ethynyl group introduces reactivity that can be exploited for further derivatization, while the sulfanylmethyl substituent adds an additional layer of complexity that may influence both the solubility and binding affinity of the compound. These features make Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate a subject of intense interest for researchers aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of such compounds. Studies have suggested that the combination of these functional groups may confer properties that are advantageous for drug design. For instance, the piperazine ring is known to enhance oral bioavailability and metabolic stability, while the ethynyl group can serve as a handle for further chemical modifications. The sulfanylmethyl moiety, on the other hand, may improve interactions with biological targets by increasing polarity and hydrogen bonding capabilities.

In vitro studies have begun to explore the potential applications of Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate in various therapeutic areas. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The unique structural features of the molecule suggest that it could interact with targets such as serotonin receptors or dopamine transporters, which are implicated in conditions like depression and Parkinson's disease. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework. These techniques allow for precise control over regioselectivity and stereochemistry, which are critical factors in determining biological activity. The synthesis also highlights the importance of optimizing reaction conditions to achieve high yields and purity, ensuring that subsequent biological evaluations are performed on high-quality material.

As our understanding of molecular interactions continues to evolve, so too does our ability to design compounds with tailored properties. Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate exemplifies this trend by integrating multiple functional groups into a single molecule. This approach not only enhances its potential utility but also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.

The future development of this compound will likely involve both experimental validation and computational modeling. Experimental studies will focus on assessing its efficacy in relevant disease models, while computational methods will help predict its behavior in complex biological systems. By combining these approaches, researchers can gain deeper insights into how Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate interacts with biological targets and how its properties can be optimized for therapeutic use.

In conclusion, Tert-butyl 4-3-ethynyl-2-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research. As our understanding of drug design principles continues to improve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.